Cas no 53814-86-1 (Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester)

Hexanoic acid, 2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester is a specialized ester compound with a branched alkyl chain and a polyether-based alcohol moiety. Its molecular structure combines the hydrophobic properties of 2-ethylhexanoic acid with the hydrophilic characteristics of a triethylene glycol derivative, resulting in a compound with balanced solubility properties. The presence of multiple ether linkages and a terminal hydroxyl group enhances its compatibility with polar solvents and polymeric systems. This ester demonstrates improved thermal stability compared to simpler esters due to its extended polyether chain. It finds utility as a high-boiling solvent, plasticizer intermediate, or surfactant component in formulations requiring controlled hydrophilicity-lipophilicity balance. The compound's multifunctional design allows for potential applications in coatings, adhesives, or specialty chemical synthesis where tailored solubility parameters are critical.

Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester structure

53814-86-1 structure

Product Name:Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester

CAS No:53814-86-1

MF:C₁₆H₃₂O₆

MW:320.421686172485

CID:374437

PubChem ID:103841

Update Time:2025-07-02

Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
- 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 2-ethylhexanoate
- 2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl 2-ethylhexanoate
- 2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethyl 2-ethylhexanoate
- Hexanoic acid, 2-ethyl-, 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethyl ester
- F72042
- 53814-86-1
- NS00056879
- SCHEMBL9167701
- DTXSID80866363
- EINECS 258-795-7
- DB-251101
- KMFYCMCMPSNIJX-UHFFFAOYSA-N
- Inchi： 1S/C16H32O6/c1-3-5-6-15(4-2)16(18)22-14-13-21-12-11-20-10-9-19-8-7-17/h15,17H,3-14H2,1-2H3
- InChI Key： KMFYCMCMPSNIJX-UHFFFAOYSA-N
- SMILES： O(CCOCCOCCOCCO)C(C(CC)CCCC)=O

Computed Properties

Exact Mass: 320.21996
Monoisotopic Mass: 320.219889
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 17
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.2
XLogP3: 1.8

Experimental Properties

Density: 1.023
Boiling Point: 410.5°Cat760mmHg
Flash Point: 135.5°C
Refractive Index: 1.453
PSA: 74.22

Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester Pricemore >>

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eNovation Chemicals LLC	Y1252416-100mg	2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 2-ethylhexanoate	53814-86-1	98%	100mg	$345	2024-06-06
eNovation Chemicals LLC	Y1252416-250mg	2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 2-ethylhexanoate	53814-86-1	98%	250mg	$570	2024-06-06
eNovation Chemicals LLC	Y1252416-1g	2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 2-ethylhexanoate	53814-86-1	98%	1g	$1535	2024-06-06
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1PlusChem	1P00DZ86-1g	2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 2-ethylhexanoate	53814-86-1	98%	1g	$1637.00	2024-04-30
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